Cas no 7510-45-4 (2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid)

2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid structure
7510-45-4 structure
Product Name:2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid
CAS No:7510-45-4
MF:C12H13NO7
MW:283.234123945236
CID:981404
PubChem ID:347173
Update Time:2025-04-19

2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-ethoxyethoxycarbonyl)-3-nitrobenzoic Acid
    • 3-nitro-phthalic acid-2-(2-ethoxy-ethyl ester)
    • 3-Nitro-phthalsaeure-2-(2-aethoxy-aethylester)
    • AC1L86OE
    • NSC405684
    • 7510-45-4
    • 2-[(2-Ethoxyethoxy)carbonyl]-3-nitrobenzoic acid
    • NSC-405684
    • DTXSID50324086
    • Inchi: 1S/C12H13NO7/c1-2-19-6-7-20-12(16)10-8(11(14)15)4-3-5-9(10)13(17)18/h3-5H,2,6-7H2,1H3,(H,14,15)
    • InChI Key: YHEPEJSCNUFBQH-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=CC=CC=1C(=O)O)[N+](=O)[O-])=O)CCOCC

Computed Properties

  • Exact Mass: 283.06919
  • Monoisotopic Mass: 283.06920175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 115.97
  • LogP: 2.00950
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